Cas no 1042974-62-8 (N-[2-(4-acetylpiperazin-1-yl)-1-(benzenesulfonyl)-2-oxoethyl]-3-methylbenzamide)

• Product Name: N-[2-(4-acetylpiperazin-1-yl)-1-(benzenesulfonyl)-2-oxoethyl]-3-methylbenzamide
• CAS No: 1042974-62-8
• MF: C₂₂H₂₅N₃O₅S
• MW: 443.516004323959
• CID: 5383977
• Update Time: 2025-07-14

N-[2-(4-acetylpiperazin-1-yl)-1-(benzenesulfonyl)-2-oxoethyl]-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-acetylpiperazin-1-yl)-1-(benzenesulfonyl)-2-oxoethyl]-3-methylbenzamide

• Inchi： 1S/C22H25N3O5S/c1-16-7-6-8-18(15-16)20(27)23-21(31(29,30)19-9-4-3-5-10-19)22(28)25-13-11-24(12-14-25)17(2)26/h3-10,15,21H,11-14H2,1-2H3,(H,23,27)
• InChI Key： ZOVXFMBIJCBVIK-UHFFFAOYSA-N
• SMILES： C(NC(S(C1=CC=CC=C1)(=O)=O)C(N1CCN(C(C)=O)CC1)=O)(=O)C1=CC=CC(C)=C1

Additional information on N-[2-(4-acetylpiperazin-1-yl)-1-(benzenesulfonyl)-2-oxoethyl]-3-methylbenzamide

Introduction to N-[2-(4-acetylpiperazin-1-yl)-1-(benzenesulfonyl)-2-oxoethyl]-3-methylbenzamide and Its Significance in Modern Chemical Biology

N-[2-(4-acetylpiperazin-1-yl)-1-(benzenesulfonyl)-2-oxoethyl]-3-methylbenzamide (CAS No. 1042974-62-8) is a compound of significant interest in the field of chemical biology, particularly in the development of novel therapeutic agents. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in pharmaceutical research and drug discovery. The intricate arrangement of functional groups, including the 4-acetylpiperazin-1-yl moiety and the benzenesulfonyl group, contributes to its unique chemical properties and biological activities.

The N-[2-(4-acetylpiperazin-1-yl)-1-(benzenesulfonyl)-2-oxoethyl]-3-methylbenzamide structure exhibits a high degree of molecular complexity, which is often a key factor in its interaction with biological targets. The presence of the 4-acetylpiperazine ring system suggests potential interactions with enzymes and receptors, making it a valuable scaffold for medicinal chemistry investigations. Additionally, the benzenesulfonyl group is known for its ability to modulate biological pathways, often serving as a pharmacophore in drug design.

In recent years, there has been a growing interest in the development of molecules that can modulate neurotransmitter systems. The N-[2-(4-acetylpiperazin-1-yl)-1-(benzenesulfonyl)-2-oxoethyl]-3-methylbenzamide compound has shown promise in this area, particularly due to its structural similarity to known psychoactive agents. Studies have indicated that derivatives of this compound may have potential applications in the treatment of neurological disorders. The acetylpiperazine moiety, in particular, has been extensively studied for its role in modulating serotonin receptors, which are implicated in conditions such as depression and anxiety.

The synthesis and characterization of N-[2-(4-acetylpiperazin-1-yl)-1-(benzenesulfonyl)-2-oxoethyl]-3-methylbenzamide have been subjects of considerable research. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the compound is suitable for further biological testing. Techniques such as solid-phase synthesis and automated purification have played a crucial role in facilitating the production of this complex molecule.

The biological activity of N-[2-(4-acetylpiperazin-1-yl)-1-(benzenesulfonyl)-2-oxoethyl]-3-methylbenzamide has been explored through various experimental approaches. In vitro studies have demonstrated its interaction with specific enzymes and receptors, providing insights into its potential mechanisms of action. These findings have laid the groundwork for further investigations into its therapeutic applications. Additionally, preclinical studies have begun to assess its safety and efficacy in animal models, which are critical steps before human clinical trials can be initiated.

The structural features of N-[2-(4-acetylpiperazin-1-yl)-1-(benzenesulfonyl)-2-oxoethyl]-3-methylbenzamide, particularly the presence of the 4-acetylpiperazine and benzenesulfonyl groups, make it a versatile scaffold for drug development. The ability to modify these functional groups allows for the creation of a wide range of derivatives with tailored biological activities. This flexibility is highly valued in medicinal chemistry, where the goal is to optimize a molecule's properties for specific therapeutic targets.

In conclusion, N-[2-(4-acetylpiperazin-1-yl)-1-(benzenesulfonyl)-2-oxoethyl]-3-methylbenzamide represents a significant advancement in the field of chemical biology. Its complex structure and unique functional groups make it a promising candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in the discovery and development of new therapeutic agents.